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Compound of Interest

Compound Name: SU-8000

Cat. No.: B1198560

SU-8 is a specialized epoxy-based negative photoresist widely used in research and industry
for creating high-aspect-ratio microstructures. Proper handling and disposal are critical to
ensure laboratory safety and environmental protection. This guide provides detailed procedures
for the safe disposal of SU-8 photoresist and associated waste materials, tailored for
researchers, scientists, and drug development professionals. It is important to note that while
the query specified "SU-8000," this designation primarily refers to an ultrasound processor. The
following information pertains to the SU-8 series of photoresists, including the SU-8 2000 and
3000 series, which are commonly used in laboratory settings.

Chemical Components and Hazards

SU-8 photoresists are complex mixtures containing several hazardous components. All waste
generated during the SU-8 process must be treated as hazardous waste.[1][2][3] Do not
dispose of any SU-8 related materials down the drain or in regular trash.[1][4][5]
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Component Function Key Hazards
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Waste Segregation and Collection

Proper segregation of waste streams is essential for safe and compliant disposal. All waste
containers must be clearly labeled with "Hazardous Waste" and a description of the contents.

Liquid Waste

e Unused/Expired SU-8 Resist: Collect in a designated, sealed, and properly labeled waste
container. Due to its photosensitivity, store the waste container in a dark or opaque
secondary container.[1][5][6]
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o Developer (e.g., SU-8 Developer, PGMEA): Collect all used developer in a separate, labeled
hazardous waste container.

e Solvents (e.g., Acetone, Isopropyl Alcohol): Solvents used for cleaning and rinsing should be
collected in a designated solvent waste container.

Solid Waste

o Contaminated Materials: All items that come into contact with SU-8 resist, such as wipes,
gloves, pipette tips, and empty resist bottles, must be disposed of as hazardous solid waste.

o Empty SU-8 Bottles: Triple-rinse the empty bottle with a suitable solvent (e.g., acetone). The
first rinseate must be collected as hazardous waste. After rinsing and allowing it to air dry,
the bottle can be disposed of according to institutional guidelines, which may still require it to
be treated as hazardous waste.

Step-by-Step Disposal Procedures

The following workflow outlines the procedural steps for the proper disposal of waste generated
during the SU-8 photolithography process.
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SU-8 Waste Disposal Workflow

Experimental Protocols for Waste Handling

Protocol 1: Collection of Liquid SU-8 Waste

o Designate a Waste Container: Use a chemically resistant container, such as a high-density

polyethylene (HDPE) or glass bottle, specifically for liquid SU-8 waste. Ensure it has a

secure screw-top cap.

o Labeling: Clearly label the container with "Hazardous Waste: SU-8 Photoresist and

Developer Waste". Include the primary chemical constituents and their approximate

concentrations if known.

o Collection: During your process, carefully pour all waste SU-8 resist, used developer, and

initial solvent rinses into the designated waste container using a funnel.
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o Storage: Keep the waste container closed when not in use and store it in a well-ventilated
area, away from ignition sources and direct sunlight.[1][5][6]

Protocol 2: Handling of Solid SU-8 Contaminated Waste

o Designate a Waste Bag/Container: Use a heavy-duty, labeled bag or a rigid container lined
with a plastic bag for the collection of solid waste.

e Collection: Place all contaminated items, including gloves, wipes, and other disposable
materials, directly into the designated solid waste container immediately after use.

o Empty Bottle Disposal: a. Triple rinse the empty SU-8 bottle with a small amount of an
appropriate solvent (e.g., acetone). b. Pour the first rinse into the liquid hazardous waste
container. Subsequent rinses can also be added to the solvent waste stream. c. Allow the
bottle to air dry completely in a fume hood. d. Deface the original label and dispose of the
bottle as solid hazardous waste.

Protocol 3: Arranging for Final Disposal

o Contact EHS: Once your waste containers are full, contact your institution's Environmental
Health and Safety (EHS) department to arrange for a hazardous waste pickup.

o Follow Institutional Procedures: Adhere to all specific procedures and documentation
requirements set forth by your EHS department for waste collection and disposal. Never
attempt to dispose of hazardous waste through a commercial waste disposal service without
explicit approval from EHS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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